Cas no 1806598-96-8 (2-Ethyl-6-nitrophenylhydrazine)

• Product Name: 2-Ethyl-6-nitrophenylhydrazine
• CAS No: 1806598-96-8
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 4935038
• Update Time: 2025-05-26

2-Ethyl-6-nitrophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-6-nitrophenylhydrazine

• Inchi： 1S/C8H11N3O2/c1-2-6-4-3-5-7(11(12)13)8(6)10-9/h3-5,10H,2,9H2,1H3
• InChI Key： CVEXPBPMQFYQNP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(CC)=C1NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• XLogP3: 2.3
• Topological Polar Surface Area: 83.9

Additional information on 2-Ethyl-6-nitrophenylhydrazine

Comprehensive Analysis of 2-Ethyl-6-nitrophenylhydrazine (CAS No. 1806598-96-8): Properties, Applications, and Industry Trends

2-Ethyl-6-nitrophenylhydrazine (CAS No. 1806598-96-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. As a nitrophenylhydrazine derivative, it serves as a versatile intermediate for synthesizing heterocyclic compounds, dyes, and functional materials. The ethyl and nitro substituents on the phenyl ring enhance its reactivity, making it valuable for cross-coupling reactions and chelation studies.

Recent advancements in green chemistry have spurred interest in optimizing synthetic routes for 2-Ethyl-6-nitrophenylhydrazine. Researchers are exploring catalytic reduction methods to improve yield while minimizing environmental impact—a topic frequently queried in AI-driven literature searches. The compound’s electron-withdrawing nitro group also aligns with current studies on photoactive materials, particularly in organic electronics and sensor development.

From an industrial perspective, CAS 1806598-96-8 is increasingly referenced in patents related to crop protection agents and pharmaceutical intermediates. Its molecular structure allows for selective modifications, addressing the growing demand for target-specific bioactive molecules—a key focus area in precision agriculture forums. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for quality control, as emphasized in recent search engine trends for chemical characterization protocols.

The thermal stability of 2-Ethyl-6-nitrophenylhydrazine has become a subject of computational modeling studies, with DFT calculations predicting its behavior under various conditions. This aligns with industry demands for predictive analytics in chemical processing. Furthermore, its potential as a ligand precursor in transition metal complexes is being investigated for applications in catalysis and material science—topics frequently appearing in academic search queries.

Regulatory compliance remains a priority for manufacturers handling nitrophenylhydrazine derivatives. While not classified as hazardous under major chemical inventories, proper storage conditions (e.g., protection from light and moisture) are essential to maintain stability—a practical consideration often searched alongside CAS 1806598-96-8 in chemical databases.

Emerging applications include its use in fluorescent probes for biological imaging, leveraging the nitro group’s redox activity. This intersects with trending searches on bioimaging reagents and small-molecule sensors. The compound’s structure-activity relationship (SAR) is also being mapped against various enzyme targets, reflecting the pharmaceutical industry’s focus on fragment-based drug design.

In summary, 2-Ethyl-6-nitrophenylhydrazine exemplifies how niche chemicals drive innovation across multiple disciplines. Its evolving applications—from agrochemicals to advanced materials—demonstrate the compound’s adaptability to contemporary scientific challenges, making CAS 1806598-96-8 a subject of persistent research interest and search engine visibility in specialized chemistry domains.